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Compound of Interest

Compound Name: 4-(Trimethylsilyl)pyridine

Cat. No.: B099293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-(trimethylsilyl)pyridine, a

versatile heterocyclic building block of significant interest in organic synthesis and medicinal

chemistry. This document details its chemical and physical properties, safety information, and

provides an experimental protocol for a representative reaction. A key synthetic application is

also visualized to illustrate its utility.

Chemical Identity and Properties
4-(Trimethylsilyl)pyridine, also known as trimethyl(4-pyridyl)silane, is a pyridine derivative in

which a trimethylsilyl group is attached to the fourth carbon atom of the pyridine ring.

CAS Number: 18301-46-7[1]

Synonyms: Trimethyl(4-pyridyl)silane, Pyridine, 4-(trimethylsilyl)-

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-(trimethylsilyl)pyridine is

presented in the table below. It is important to note that experimentally determined values for

some properties of this specific isomer can be limited in publicly available literature, and some

data may be predicted or based on related compounds.
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Property Value Reference

Molecular Formula C₈H₁₃NSi

Molecular Weight 151.28 g/mol

Boiling Point
47-49 °C at 5 mmHg (for 2-

isomer)
[2][3]

Density
0.9113 g/mL at 25 °C (for 2-

isomer)
[2][3]

Refractive Index (n20/D) 1.489 (lit.) (for 2-isomer) [2][3]

Storage Temperature 2-8°C [1]

Note: Some physical properties listed are for the 2-isomer, as specific data for the 4-isomer is

not readily available. These values should be used as an estimation.

Safety and Handling
4-(Trimethylsilyl)pyridine should be handled with care in a well-ventilated area, using

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. It is important to avoid inhalation, ingestion, and contact with skin and eyes.

GHS Hazard and Precautionary Statements
While a specific GHS classification for 4-(trimethylsilyl)pyridine is not universally available,

related silylpyridines are classified with the following hazards. Users should handle the

compound with the assumption that it may share these properties.
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GHS Classification (for related
compounds)

Hazard Statements

H226: Flammable liquid and vapor.H315:

Causes skin irritation.H319: Causes serious eye

irritation.H335: May cause respiratory irritation.

Precautionary Statements

P210: Keep away from heat, sparks, open

flames, and hot surfaces. No smoking.P261:

Avoid breathing

dust/fume/gas/mist/vapors/spray.P280: Wear

protective gloves/protective clothing/eye

protection/face protection.P305+P351+P338: IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Synthesis and Reactions
While a specific, detailed experimental protocol for the synthesis of 4-(trimethylsilyl)pyridine
is not readily available in the searched literature, the general synthesis of aryl-trimethylsilanes

can be achieved through the reaction of the corresponding aryl halide with a silylating agent,

such as hexamethyldisilane, in the presence of a palladium catalyst. Another common method

involves the reaction of an organometallic reagent, such as a Grignard or organolithium

reagent derived from the corresponding halopyridine, with a trialkylsilyl halide.

Representative Reaction: Synthesis of 4,4′-
Bis(trimethylsilyl)-2,2′-bipyridine
4-(Trimethylsilyl)pyridine serves as a valuable precursor in the synthesis of more complex

molecules. One such application is its use in the palladium-catalyzed oxidative coupling to form

4,4′-Bis(trimethylsilyl)-2,2′-bipyridine. This reaction highlights the utility of silylpyridines in

constructing bipyridine ligands, which are fundamental in coordination chemistry and catalysis.

The following is an adapted protocol based on a similar reaction.

Materials:
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4-(Trimethylsilyl)pyridine

Manganese dioxide (MnO₂)

10% Palladium on carbon (Pd/C)

Anhydrous, high-boiling solvent (e.g., mesitylene)

Inert gas (e.g., Nitrogen or Argon)

Procedure:

To an oven-dried reaction vessel equipped with a magnetic stir bar and a reflux condenser,

add 4-(trimethylsilyl)pyridine (1.0 eq), manganese dioxide (1.0 eq), and 10% palladium on

carbon (0.75 mol%).

The vessel is flushed with an inert gas.

The reaction mixture is heated to reflux (e.g., 190 °C) under an inert atmosphere.

The reaction is monitored by a suitable analytical technique (e.g., GC-MS or TLC) until the

starting material is consumed.

Upon completion, the reaction mixture is cooled to room temperature.

The crude mixture is filtered to remove the solid catalyst and oxidant.

The solvent is removed under reduced pressure.

The resulting residue is purified by a suitable method, such as sublimation or column

chromatography, to yield the desired 4,4′-Bis(trimethylsilyl)-2,2′-bipyridine.

Visualizations
Experimental Workflow: Synthesis of 4,4′-
Bis(trimethylsilyl)-2,2′-bipyridine
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The following diagram illustrates the workflow for the synthesis of 4,4′-Bis(trimethylsilyl)-2,2′-

bipyridine from 4-(trimethylsilyl)pyridine.

Workflow for the Synthesis of 4,4′-Bis(trimethylsilyl)-2,2′-bipyridine

Reaction Setup

Reaction

Work-up & Purification

Combine:
- 4-(Trimethylsilyl)pyridine

- MnO₂

- 10% Pd/C

Add anhydrous solvent

Flush with inert gas

Heat to reflux

Monitor reaction progress (GC/TLC)

Cool to room temperature

Filter solids

Remove solvent in vacuo

Purify product (sublimation/chromatography)
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 4,4′-Bis(trimethylsilyl)-2,2′-bipyridine.

Conclusion
4-(Trimethylsilyl)pyridine is a valuable reagent in organic synthesis, particularly for the

preparation of substituted pyridines and bipyridines. While comprehensive data on its physical

properties remains somewhat elusive, its reactivity is well-established. The provided

information on its identity, safety, and a key synthetic application serves as a useful resource

for researchers in the fields of chemistry and drug development. Further investigation into its

synthesis and physical characterization would be beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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